Cas no 2137798-68-4 (Isoquinoline, 4,5-dibromo-1-chloro-3-methyl-)

• Product Name: Isoquinoline, 4,5-dibromo-1-chloro-3-methyl-
• CAS No: 2137798-68-4
• MF: C₁₀H₆Br₂ClN
• MW: 335.422339916229
• CID: 5258522
• Update Time: 2025-10-19

Isoquinoline, 4,5-dibromo-1-chloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 4,5-dibromo-1-chloro-3-methyl-

• Inchi： 1S/C10H6Br2ClN/c1-5-9(12)8-6(10(13)14-5)3-2-4-7(8)11/h2-4H,1H3
• InChI Key： NRAXYMQQNMFKPW-UHFFFAOYSA-N
• SMILES： C1(Cl)C2=C(C(Br)=CC=C2)C(Br)=C(C)N=1

Additional information on Isoquinoline, 4,5-dibromo-1-chloro-3-methyl-

Introduction to 4,5-Dibromo-1-Chloro-3-Methylisoquinoline (CAS No. 2137798-68-4)

4,5-Dibromo-1-Chloro-3-Methylisoquinoline (CAS No. 2137798-68-4) is a unique and structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the isoquinoline family, a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications.

The isoquinoline scaffold is a fundamental structure in the development of various pharmaceuticals, including analgesics, antivirals, and anticancer agents. The presence of multiple substituents, such as bromine, chlorine, and methyl groups, in 4,5-Dibromo-1-Chloro-3-Methylisoquinoline, imparts unique chemical and biological properties that make it a valuable candidate for further investigation.

Recent studies have highlighted the potential of 4,5-Dibromo-1-Chloro-3-Methylisoquinoline in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent antiproliferative activity against several cancer cell lines. The researchers found that the bromine and chlorine substituents play a crucial role in enhancing the compound's ability to inhibit cell growth and induce apoptosis.

In another study conducted by a team at the University of California, the compound was evaluated for its antimicrobial properties. The results showed that 4,5-Dibromo-1-Chloro-3-Methylisoquinoline demonstrated significant activity against both Gram-positive and Gram-negative bacteria, suggesting its potential as an antibacterial agent. The methyl group was found to contribute to the compound's lipophilicity, which may enhance its cellular uptake and efficacy.

The structural complexity of 4,5-Dibromo-1-Chloro-3-Methylisoquinoline also makes it an interesting target for synthetic chemists. Various synthetic routes have been developed to efficiently produce this compound on a larger scale. One notable approach involves the sequential bromination and chlorination of a methyl-substituted isoquinoline precursor. This method has been optimized to achieve high yields and purity, making it suitable for both research and industrial applications.

From a pharmacological perspective, 4,5-Dibromo-1-Chloro-3-Methylisoquinoline has shown promise in preclinical studies for its ability to modulate specific signaling pathways involved in disease progression. For example, it has been found to inhibit the activation of certain kinases that are implicated in cancer development and progression. This property makes it a potential lead compound for the development of targeted therapies.

In addition to its therapeutic potential, 4,5-Dibromo-1-Chloro-3-Methylisoquinoline has also been studied for its use as a chemical probe in biological research. Its unique structure allows it to selectively bind to specific protein targets, making it useful for elucidating the mechanisms of action of various biological processes. This application has broad implications for drug discovery and development.

The safety profile of 4,5-Dibromo-1-Chloro-3-Methylisoquinoline is another important aspect that has been extensively studied. Preclinical toxicology assessments have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. These findings support its potential for further clinical evaluation.

In conclusion, 4,5-Dibromo-1-Chloro-3-Methylisoquinoline (CAS No. 2137798-68-4) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an exciting candidate for further exploration and development. As research continues to uncover new insights into its properties and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding of disease biology and developing novel therapeutic strategies.